![molecular formula C4H6Cl2Sn B1582001 Stannane, dichlorodiethenyl- CAS No. 7532-85-6](/img/structure/B1582001.png)
Stannane, dichlorodiethenyl-
Overview
Description
Stannane, dichlorodiethenyl- is a chemical compound with the molecular formula C4H6Cl2Sn. It is a variant of stannane, which is an inorganic compound with the chemical formula SnH4 . Stannane is a colorless gas and the tin analogue of methane .
Synthesis Analysis
Stannane can be prepared by the reaction of SnCl4 and Li[AlH4] . The synthesis of stannane-based molecular bevel gears with organic substituents on the tin linker was achieved by utilizing long Sn–C bonds .Molecular Structure Analysis
The molecular structure of stannane is tetrahedral . A density functional theory-based investigation of the structural, electronic, and optical properties of a stanane, fully hydrogenated stanene SnH, was performed .Chemical Reactions Analysis
In extreme ultraviolet (EUV) lithography, tin droplets evaporate and subsequently coat various surfaces including the collector mirrors. To clean off the tin, a hydrogen plasma is often used, but as a result, an unstable by-product, stannane (SnH4) is formed .Physical And Chemical Properties Analysis
Stanane has a buckled height of 0.84 Å and the buckled structure is preserved in ASnHNRs. The optimized lattice parameter of stanane, Sn–Sn, and Sn–H bond length are 4.58 Å, 2.75Å, and 1.73 Å, respectively .Scientific Research Applications
Synthesis of Condensation Polymers
Divinyltin dichloride has been used in the synthesis of condensation polymers. This process involves a modified interfacial polycondensation process . The polymers formed exhibit low toxicity towards healthy cells and variable toxicities towards a variety of cancer cell lines .
Antibacterial Activity
The compound has shown significant antibacterial activity. In a study, the synthesized complex was screened for antibacterial activity against gram-positive bacterial strains Bacillus subtilisMTCC121, Micrococcus luteus MTeC106 and gram-negative strains Escherichia coli 1610, Pseudomonas aeruginosa1934 .
Catalytic Applications
Stannanes, including divinyltin dichloride, have various catalytic applications. A mechanism has been proposed involving coordination of tin with –OH containing compounds and possibly the other reactants .
Room Temperature Vulcanized Silicones
Tin catalysts, including divinyltin dichloride, can find vast applications in the field of condensation reactions for preparing room temperature vulcanized silicones .
Structural, Electronic, and Optical Properties
A density functional theory based investigation of the structural, electronic, and optical properties of a stanane, fully hydrogenated stanene SnH, and armchair stanane nanoribbons ASnHNRs has been performed .
Applications in Nano-scale Electronics
Stanane and its derivatives, including divinyltin dichloride, have potential applications in nano-scale electronics .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
dichloro-bis(ethenyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C2H3.2ClH.Sn/c2*1-2;;;/h2*1H,2H2;2*1H;/q;;;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWHKXKZPLXYXRO-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C[Sn](C=C)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6Cl2Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9073383 | |
Record name | Stannane, dichlorodiethenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9073383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Stannane, dichlorodiethenyl- | |
CAS RN |
7532-85-6 | |
Record name | Dichlorodiethenylstannane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7532-85-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dichlorodivinylstannane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007532856 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Stannane, dichlorodiethenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9073383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dichlorodivinylstannane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.545 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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